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Compound of Interest

4-Methylcyclohex-3-
Compound Name:
enecarbaldehyde

cat. No.: B3056962

An In-depth Technical Guide to 4-
Methylcyclohex-3-enecarbaldehyde

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Methylcyclohex-3-enecarbaldehyde, with the chemical formula C8H120, is a cyclic
aldehyde of interest in organic synthesis. This technical guide provides a comprehensive
overview of its chemical and physical properties, a detailed experimental protocol for its
synthesis, and a discussion of its known applications. While the compound serves as a
valuable building block in chemical synthesis, publicly available information on its direct
biological activity or involvement in specific signaling pathways is limited. This document aims
to consolidate the available technical data for researchers and professionals in drug
development and related scientific fields.

Molecular and Physicochemical Properties

The fundamental properties of 4-Methylcyclohex-3-enecarbaldehyde are summarized in the
table below. These quantitative data are essential for its application in experimental settings.
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Property Value Reference

Molecular Formula C8H120 [1112]

Molecular Weight 124.18 g/mol [1][2]

CAS Number 7560-64-7 [2]
Colorless to slightly yellow

Appearance o [3]
liquid

» ) 176.1 °C at 760 mmHg

Boiling Point .
(estimated)

Flash Point 132.0 °F (55.6 °C) (estimated)

Density 0.998 g/cm? (estimated)

Solubility in Water

804.8 mg/L at 25 °C

(estimated)

logP (o/w)

2.180 (estimated)

Synthesis of 4-Methylcyclohex-3-enecarbaldehyde

The primary method for synthesizing 4-Methylcyclohex-3-enecarbaldehyde is the Diels-Alder
reaction, a [4+2] cycloaddition between a conjugated diene and a dienophile.[4] In this case,
the reaction occurs between isoprene (the diene) and acrolein (the dienophile).

Experimental Protocol: Diels-Alder Cycloaddition

This protocol is a generalized procedure based on established methods for Diels-Alder
reactions involving similar substrates.[3][5]

Materials:
e |soprene
e Acrolein

o Hydroquinone (as a polymerization inhibitor)
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» Toluene (or another suitable solvent)

o Stainless steel autoclave or high-pressure reaction vessel
« Distillation apparatus

Procedure:

e Reaction Setup: In a high-pressure reaction vessel, combine isoprene and acrolein in a 1:1
molar ratio. A small amount of hydroquinone should be added to inhibit the polymerization of
acrolein. Toluene can be used as a solvent.

o Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 150°C
and 180°C. The pressure will increase due to the heating of the reagents. The reaction is
typically carried out for several hours.[5] A patent for a similar compound suggests heating to
160°C under approximately 95 psig of pressure and adding the isoprene over 8 hours.[5]

o Work-up: After the reaction is complete, cool the vessel to room temperature and carefully
vent any excess pressure.

 Purification: The crude product is then purified by fractional distillation under reduced
pressure to yield 4-Methylcyclohex-3-enecarbaldehyde.

Safety Precautions:

e This reaction should be performed in a well-ventilated fume hood due to the volatile and
flammable nature of the reactants.

e Acrolein is highly toxic and lachrymatory; appropriate personal protective equipment (PPE),
including gloves and safety goggles, is essential.

e The use of a high-pressure vessel requires proper training and safety precautions.

Chemical Reactivity and Potential Applications

The reactivity of 4-Methylcyclohex-3-enecarbaldehyde is characterized by its two primary
functional groups: the aldehyde and the alkene. This dual functionality makes it a versatile
intermediate in organic synthesis.
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o Aldehyde Group: The aldehyde can undergo oxidation to form the corresponding carboxylic
acid, reduction to the alcohol, or participate in nucleophilic addition and condensation
reactions.

o Alkene Group: The double bond can be subjected to hydrogenation, halogenation,
epoxidation, and other electrophilic addition reactions.

While specific applications in drug development are not well-documented in publicly accessible
literature, its structural motif is found in various natural products and fragrance compounds.[5]
Its derivatives, such as 4-methylcyclohex-3-ene-1-carboxylic acid, have been noted for their
use in the preparation of perfumes.[6] The synthesis of derivatives of cyclohexene
carboxaldehyde has been explored for potential olfactory properties.

Biological Activity and Signaling Pathways

Currently, there is a lack of detailed, publicly available research on the specific biological
activities of 4-Methylcyclohex-3-enecarbaldehyde or its direct interactions with cellular
signaling pathways. While some studies have investigated the biological activities of
cyclohexene derivatives more broadly, these findings are not directly attributable to this specific
compound.[7] For professionals in drug development, this indicates that 4-Methylcyclohex-3-
enecarbaldehyde could be considered a starting scaffold for the synthesis of novel
compounds whose biological effects would need to be determined through screening and
further investigation.

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.
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Diels-Alder Synthesis of 4-Methylcyclohex-3-enecarbaldehyde
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4-Methylcyclohex-3-enecarbaldehyde

Isoprene (Diene)

Click to download full resolution via product page

Caption: A logical diagram illustrating the Diels-Alder reaction for the synthesis of 4-
Methylcyclohex-3-enecarbaldehyde from isoprene and acrolein.
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Experimental Workflow for Synthesis
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Caption: A flowchart outlining the key steps in the experimental synthesis of 4-
Methylcyclohex-3-enecarbaldehyde.

Conclusion

4-Methylcyclohex-3-enecarbaldehyde is a well-characterized organic compound with a
straightforward and established synthetic route. Its value currently lies primarily in its utility as a
synthetic intermediate. For researchers and professionals in drug development, this compound
represents a potential starting point for the creation of more complex molecules. The lack of
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extensive biological data underscores an opportunity for further research to explore the
potential pharmacological properties of this and related structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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